Cas no 412352-67-1 (Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, (2R)-)

• Product name: Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, (2R)-
• CAS No: 412352-67-1
• MF: C₉H₁₇NO₅
• MW: 219.234983205795
• CID: 326484
• PubChem ID: 20584751

Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, (2R)-
• (R)-3-((tert-butoxycarbonyl)amino)-2-methoxypropanoic acid
• (R)-3-((tert-butoxycarbonyl)amino)-2-methoxypropanoicacid
• 412352-67-1
• (2R)-2-methoxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid

• Inchi： InChI=1S/C9H17NO5/c1-9(2,3)15-8(13)10-5-6(14-4)7(11)12/h6H,5H2,1-4H3,(H,10,13)(H,11,12)/t6-/m1/s1
• InChI Key： JDFAPMRAFUTCBO-ZCFIWIBFSA-N
• SMILES： CC(C)(OC(NC[C@@H](OC)C(O)=O)=O)C

Computed Properties

• Exact Mass: 219.111
• Monoisotopic Mass: 219.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9A^2
• XLogP3: 0.4